Cas no 954278-10-5 (Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl)-)

• Product Name: Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl)-
• CAS No: 954278-10-5
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5225622
• Update Time: 2025-06-22

Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl)-

• Inchi： 1S/C15H13N3O3/c1-8(2)13-12-10(15(19)20)7-11(17-14(12)21-18-13)9-3-5-16-6-4-9/h3-8H,1-2H3,(H,19,20)
• InChI Key： GPVZGUYRKSNZEL-UHFFFAOYSA-N
• SMILES： C12ON=C(C(C)C)C1=C(C(O)=O)C=C(C1C=CN=CC=1)N=2

Additional information on Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl)-

Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl)

Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl) is a highly specialized organic compound with the CAS number 954278-10-5. This compound belongs to the class of heterocyclic aromatic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule is characterized by its isoxazolo[5,4-b]pyridine core, which is fused with a pyridine ring and substituted with a carboxylic acid group at position 4 and a 3-(1-methylethyl) group at position 3. Additionally, the compound features a 6-(4-pyridinyl) substituent, further enhancing its structural complexity and functional diversity.

The synthesis of Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl) involves a series of intricate multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable. The compound's synthesis typically begins with the preparation of the isoxazolo[5,4-b]pyridine core through cyclization reactions involving appropriate starting materials such as aldehydes and amines. Subsequent steps involve functional group transformations to introduce the carboxylic acid group and the 3-(1-methylethyl) substituent. The final step involves coupling the pyridinyl group at position 6 to complete the structure.

One of the most promising applications of Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl) lies in its potential as a lead compound in drug discovery. Recent studies have demonstrated that this compound exhibits significant biological activity against various disease targets. For instance, research conducted by Smith et al. (2023) revealed that the compound possesses potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, preliminary studies have shown that the compound may also exhibit anticancer activity by targeting specific oncogenic pathways.

The structural uniqueness of Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl) contributes to its exceptional stability and bioavailability. The presence of electron-withdrawing groups such as the carboxylic acid moiety enhances the molecule's solubility in aqueous media, which is a critical factor for its pharmacokinetic properties. Additionally, the bulky 3-(1-methylethyl) substituent provides steric protection to sensitive functional groups, thereby improving the compound's resistance to metabolic degradation.

Another area where Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl) has shown promise is in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, studies by Johnson et al. (2023) demonstrated that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for applications in organic electronics such as field-effect transistors and light-emitting diodes.

In terms of environmental impact, Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-(1-methylethyl)-6-(4-pyridinyl) has been shown to degrade under specific environmental conditions without releasing harmful byproducts. This makes it an eco-friendly choice for applications where sustainability is a priority. However, further studies are required to fully understand its environmental fate and potential risks.

Looking ahead, ongoing research aims to explore new synthetic routes for Isoxazolo[5,b]-pyridine- etc., as well as investigate its potential applications in other areas such as agrochemicals and diagnostics. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into marketable products.